6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide

• IUPAC Name: 6-methoxy-N-pyridin-2-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C11H10N4O2/c1-17-10-6-5-8(14-15-10)11(16)13-9-4-2-3-7-12-9/h2-7H,1H3,(H,12,13,16)
• InChI Key: HKEZBOSYXSYCSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN=C(C=C1)C(=O)NC2=CC=CC=N2
• Molecular Formula: C11H10N4O2
• Molecular Weight: 230.22 g/mol
• CAS No.: 1251687-10-1

Description

6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C11H10N4O2 and its molecular weight is 230.227. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has demonstrated the synthesis of various novel heterocyclic compounds, including pyridine and pyridazine derivatives, which have been explored for their potential biological activities. For example, studies have detailed the synthesis of arylazothiazole disperse dyes containing selenium, which were investigated for their antioxidant, antitumor, and antimicrobial activities (Khalifa et al., 2015). Another study focused on the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, evaluating their cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).

Antimicrobial and Antimycobacterial Activities

Some research has highlighted the antimicrobial and antimycobacterial activities of pyridine-3-carboxillic acid derivatives, suggesting their potential in addressing bacterial infections (R.V.Sidhaye et al., 2011). These studies provide insight into the compound's applications in developing new antimicrobial agents.

Metal Complexes and Photophysical Studies

Research involving 6-methoxy-N,N-bis(pyridin-2-ylmethyl)-1,2,4,5-tetrazin-3-amine demonstrated its use in forming metal complexes with zinc(II) and cadmium(II), which were analyzed for their structural properties and luminescence, indicating potential applications in materials science and as luminescent materials (Stetsiuk et al., 2019).

Antiprotozoal Agents

The compound has also been incorporated into studies aimed at developing antiprotozoal agents, with novel imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines being synthesized and evaluated for their effectiveness against protozoal infections (Ismail et al., 2004).

Future Directions

The pyridazine ring, a component of “6-methoxy-N-(pyridin-2-yl)pyridazine-3-carboxamide”, has been identified as a privileged structural element in drug design. Its unique physicochemical properties make it an attractive heterocycle for drug design. Therefore, future research could explore the potential of “this compound” and similar compounds in drug discovery and development.

Mechanism of Action

Target of Action

Related compounds have been shown to target theTyrosine Kinase 2 (TYK2) . TYK2 is a member of the Janus kinase (JAK) family and plays a crucial role in the signaling of a wide variety of cytokines involved in immune responses and inflammation .

Mode of Action

It’s known that the pyridazine ring, a core component of this compound, is characterized by weak basicity, a high dipole moment that subtends π-π stacking interactions, and robust, dual hydrogen-bonding capacity . These properties can be of importance in drug-target interactions .

Biochemical Pathways

Related compounds have been shown to inhibit the jak-stat signaling pathway , which is involved in many biological processes including cell growth, differentiation, apoptosis, and immune response.

Pharmacokinetics

Related compounds have been reported to show excellent pharmacokinetic properties with minimal profiling liabilities .

Result of Action

Related compounds have been shown to be efficacious in several murine models of autoimmune disease .